Cas no 13216-51-8 (1-Benzothiepin-3,5(2H,4H)-dione, 4-phenyl-)

• Product Name: 1-Benzothiepin-3,5(2H,4H)-dione, 4-phenyl-
• CAS No: 13216-51-8
• MF: C₁₆H₁₂O₂S
• MW: 268.330283164978
• CID: 1234548
• Update Time: 2024-08-05

1-Benzothiepin-3,5(2H,4H)-dione, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Benzothiepin-3,5(2H,4H)-dione, 4-phenyl-

• Inchi： 1S/C16H12O2S/c17-13-10-19-14-9-5-4-8-12(14)16(18)15(13)11-6-2-1-3-7-11/h1-9,15H,10H2
• InChI Key： PMAJLPSZTMFCCB-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2C(=O)C(C2=CC=CC=C2)C(=O)C1

Computed Properties

• Exact Mass: 175.03825

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Melting Point: 93-94 °C
• Boiling Point: 469.3±45.0 °C(Predicted)
• PSA: 62.1
• pka: 7.88±0.20(Predicted)